![molecular formula C14H19NO5S B7577055 4-[Methyl(oxan-4-ylmethyl)sulfamoyl]benzoic acid](/img/structure/B7577055.png)
4-[Methyl(oxan-4-ylmethyl)sulfamoyl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[Methyl(oxan-4-ylmethyl)sulfamoyl]benzoic acid, also known as MRSB, is a chemical compound that has gained attention in scientific research due to its potential applications in medicinal chemistry. MRSB is a sulfonamide derivative that has been synthesized through various methods, and has been found to exhibit promising biological activities.
Mechanism of Action
The mechanism of action of 4-[Methyl(oxan-4-ylmethyl)sulfamoyl]benzoic acid involves the inhibition of the target enzyme through the formation of a stable complex. This compound binds to the active site of the enzyme, preventing its normal function. This leads to a decrease in the activity of the enzyme, which can have various physiological effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and regulate acid-base balance. This compound has also been found to have an effect on the central nervous system, with potential applications in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[Methyl(oxan-4-ylmethyl)sulfamoyl]benzoic acid in lab experiments is its high potency and specificity towards the target enzyme. This makes it a valuable tool for studying the biological activity of the enzyme and its role in various physiological processes. However, one limitation is the potential toxicity of this compound, which can affect the viability of cells and tissues in vitro.
Future Directions
There are several future directions for the study of 4-[Methyl(oxan-4-ylmethyl)sulfamoyl]benzoic acid. One potential application is the development of new drugs for the treatment of cancer and inflammation. This compound can also be used as a tool for studying the role of carbonic anhydrase in various physiological processes, such as acid-base balance and neurological function. Further research is needed to explore the full potential of this compound and its derivatives in medicinal chemistry.
Synthesis Methods
The synthesis of 4-[Methyl(oxan-4-ylmethyl)sulfamoyl]benzoic acid involves the reaction of 4-aminobenzoic acid with methyl 4-formylbenzoate and then with oxane-4-carboxaldehyde, followed by the reaction with sulfamoyl chloride. The final product is obtained after purification and characterization by various spectroscopic techniques.
Scientific Research Applications
4-[Methyl(oxan-4-ylmethyl)sulfamoyl]benzoic acid has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit inhibitory activity against various enzymes, such as carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. This compound has also been found to exhibit anti-inflammatory and anti-cancer activities, making it a potential candidate for the development of new drugs.
properties
IUPAC Name |
4-[methyl(oxan-4-ylmethyl)sulfamoyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO5S/c1-15(10-11-6-8-20-9-7-11)21(18,19)13-4-2-12(3-5-13)14(16)17/h2-5,11H,6-10H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFDWMFMYFYETGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1CCOCC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.